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Compound of Interest

Compound Name: Methoxyphenamine hydrochloride

Cat. No.: B3395912 Get Quote

Methoxyphenamine Hydrochloride: A
Comprehensive Technical Guide
An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Methoxyphenamine hydrochloride, a synthetic sympathomimetic amine, has been a subject

of interest for its pharmacological applications, primarily as a bronchodilator and nasal

decongestant. This technical guide provides a detailed overview of its chemical properties,

synthesis, analytical methodologies, and mechanism of action, tailored for professionals in

research and drug development.

Core Chemical and Physical Properties
Methoxyphenamine hydrochloride is the hydrochloride salt of methoxyphenamine, a beta-

adrenergic receptor agonist belonging to the amphetamine class.[1][2][3][4] Its fundamental

properties are summarized below.
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Property Value Source

CAS Number 5588-10-3 [1][2][5][6]

Molecular Formula C₁₁H₁₈ClNO [1][3][7]

Molecular Weight 215.72 g/mol [1][5][6]

IUPAC Name
--INVALID-LINK--amine

hydrochloride
[7]

Synonyms

2-Methoxy-N,α-

dimethylbenzeneethanamine

hydrochloride,

Methoxyphenamine HCl,

OMMA

[5][6]

Water Solubility 0.783 mg/mL [7]

logP 2.13 [7]

pKa (Strongest Basic) 10.04 [7]

Solubility in DMSO 43 mg/mL (199.33 mM) [6]

Mechanism of Action: Adrenergic System
Modulation
The primary mechanism of action of Methoxyphenamine hydrochloride involves its role as a

sympathomimetic amine that stimulates the release of norepinephrine, a key neurotransmitter

in the sympathetic nervous system.[8] This release triggers the activation of both alpha and

beta-adrenergic receptors, leading to a cascade of physiological responses characteristic of the

"fight or flight" response.[8]

The therapeutic effects are primarily mediated through two receptor subtypes:

Beta-2 Adrenergic Receptors: Activation of these receptors in the smooth muscle of the

bronchioles leads to muscle relaxation, resulting in bronchodilation and improved airflow.

This makes the compound effective in treating conditions like asthma and chronic obstructive

pulmonary disease (COPD).[8]
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Alpha-Adrenergic Receptors: Stimulation of these receptors in the nasal mucosa causes

vasoconstriction of the blood vessels.[8] This reduces blood flow and subsequently alleviates

nasal congestion associated with conditions like the common cold, allergies, or sinusitis.[8]
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Mechanism of Action of Methoxyphenamine Hydrochloride.

Experimental Protocols
Synthesis of Methoxyphenamine Hydrochloride
A common synthetic route for Methoxyphenamine hydrochloride involves the reaction of o-

methoxyphenylacetone with a methylamine solution to form a Schiff base, followed by

reduction and subsequent salt formation with hydrochloric acid.[9]

Methodology:

Schiff Base Formation: o-methoxyphenylacetone is reacted with a methylamine solution

(e.g., in methanol or ethanol) in a suitable reactor. The reaction is typically carried out at a

controlled temperature (e.g., 28°C) for a specified duration (e.g., 15 hours) to ensure the

complete formation of the corresponding Schiff base.[9]

Reduction: The resulting Schiff base is then reduced to form the methoxyphenamine free

base. This can be achieved using a suitable reducing agent, such as lithium aluminum

hydride or through catalytic hydrogenation with a catalyst like palladium on carbon (Pd/C).[9]

[10] The reaction conditions (temperature and duration) are critical for achieving a high yield.
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Salt Formation and Purification: The methoxyphenamine free base is dissolved in a solvent

like absolute ethanol. The solution is cooled (e.g., to below 0°C), and a solution of

hydrochloric acid in ethanol is added dropwise to adjust the pH to 2-3, leading to the

precipitation of Methoxyphenamine hydrochloride.[11]

Recrystallization and Drying: The crude product is collected by filtration and can be further

purified by recrystallization from a suitable solvent, such as absolute ethanol.[11] The

purified product is then dried under vacuum at an elevated temperature (e.g., 80°C) to yield

the final Methoxyphenamine hydrochloride.[11]
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General Synthesis Workflow for Methoxyphenamine Hydrochloride.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
A validated HPLC method allows for the simultaneous determination of Methoxyphenamine
hydrochloride in combination with other active pharmaceutical ingredients in dosage forms.

[12]
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Experimental Parameters:

Parameter Specification

Column Ultrasphere C18

Mobile Phase
Dichloromethane-methanol-0.25% (v/v)

diethylamine aqueous solution (20:60:20, v/v/v)

Flow Rate 1.0 mL/min

Detection Wavelength 264 nm

Linear Range 62.5 - 375 µg/mL

Intra-day RSD 0.4 - 0.6%

Inter-day RSD 0.4 - 0.6%

Recovery 99.8 ± 0.9% to 100.4 ± 1.6%

Protocol:

Standard and Sample Preparation: Prepare standard solutions of Methoxyphenamine
hydrochloride of known concentrations in the mobile phase. For capsule dosage forms, the

contents are dissolved in the mobile phase, sonicated, and filtered to obtain the sample

solution.

Chromatographic Separation: Inject the standard and sample solutions into the HPLC

system. The separation is achieved on the C18 column using the specified mobile phase and

flow rate.

Detection and Quantification: Monitor the eluent at 264 nm. The retention time for

Methoxyphenamine hydrochloride is determined from the chromatogram of the standard

solution. The concentration in the sample is quantified by comparing the peak area with the

calibration curve generated from the standard solutions.
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Workflow for HPLC Analysis of Methoxyphenamine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.abmole.com/products/methoxyphenamine-hcl.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8461805.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyphenamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyphenamine-hydrochloride
https://en.wikipedia.org/wiki/Methoxyphenamine
https://www.scbt.com/p/methoxyphenamine-hydrochloride-5588-10-3
https://www.selleckchem.com/products/methoxyphenamine-hydrochloride.html
https://go.drugbank.com/salts/DBSALT002803
https://synapse.patsnap.com/article/what-is-the-mechanism-of-methoxyphenamine-hydrochloride
https://patents.google.com/patent/CN106699576A/en
https://patents.google.com/patent/CN106699576A/en
https://patents.google.com/patent/CN101712623A/en
https://patents.google.com/patent/CN101712623A/en
https://patents.google.com/patent/CN105669469A/en
https://patents.google.com/patent/CN105669469A/en
https://pubmed.ncbi.nlm.nih.gov/12946529/
https://pubmed.ncbi.nlm.nih.gov/12946529/
https://pubmed.ncbi.nlm.nih.gov/12946529/
https://www.benchchem.com/product/b3395912#methoxyphenamine-hydrochloride-cas-number-and-chemical-properties
https://www.benchchem.com/product/b3395912#methoxyphenamine-hydrochloride-cas-number-and-chemical-properties
https://www.benchchem.com/product/b3395912#methoxyphenamine-hydrochloride-cas-number-and-chemical-properties
https://www.benchchem.com/product/b3395912#methoxyphenamine-hydrochloride-cas-number-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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